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Compound of Interest

Compound Name: 2,4-Di-tert-butylphenol

Cat. No.: B135424

Essential Safety and Handling Guide for 2,4-Di-tert-
butylphenol

This guide provides immediate safety, handling, and disposal protocols for 2,4-Di-tert-
butylphenol, tailored for research and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety and regulatory compliance.

Chemical Identifier:

e Name: 2,4-Di-tert-butylphenol
e CAS Number: 96-76-4[1]

» Molecular Formula: C14H220[2]

Primary Hazards: 2,4-Di-tert-butylphenol is classified as a hazardous substance. Key hazards
include:

Causes skin irritation.[1][3]

Causes serious eye damagel/irritation.

May cause respiratory irritation.

Harmful if swallowed.
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» Very toxic to aquatic life with long-lasting effects.

e May cause an allergic skin reaction.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,4-Di-tert-butylphenol to minimize

exposure risk.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses that comply with
OSHA's 29 CFR 1910.133 or
European Standard EN166.

Protects against splashes and
dust that can cause serious

eye irritation or damage.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.

Prevents skin irritation and
potential allergic reactions

upon contact.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
if irritation is experienced, or

when dusts are generated.

Protects against inhalation of
dust or vapors that may cause

respiratory tract irritation.

Operational Plan: Handling and Storage

Follow these step-by-step procedures for the safe handling and storage of 2,4-Di-tert-

butylphenol in a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.
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Work in a well-ventilated area. Use local exhaust ventilation to control airborne dust and
vapors.

. Handling:
Avoid all personal contact, including inhalation of dust and contact with skin and eyes.
Minimize dust generation and accumulation during handling.
Wash hands thoroughly after handling the substance.
Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.
Keep the container tightly closed when not in use.
. Storage:
Store in a cool, dry, well-ventilated area.
Keep containers tightly closed and store them in their original packaging.

Store away from incompatible substances such as bases, acid anhydrides, acid chlorides,
and metals.

Disposal Plan

Proper disposal of 2,4-Di-tert-butylphenol and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Classification:

» 2,4-Di-tert-butylphenol is considered a hazardous waste. It is also classified as an
environmentally hazardous substance.

2. Container and Chemical Disposal:

o Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.
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e Do not dispose of the chemical into drains or surface water.

o Contaminated packaging should be handled in the same manner as the substance itself.
Completely emptied packages may be recycled.

3. Spill Management:
 In case of a spill, immediately clean it up using appropriate protective equipment.

e Avoid generating dust. Sweep up or absorb the material and place it into a suitable, clean,
dry, and closed container for disposal.

o Ventilate the affected area.

Quantitative Data Summary

The following tables provide key quantitative data for 2,4-Di-tert-butylphenol.

Physical and Chemical Properties

Property Value

Melting Point 53-59°C/129.2-138.2 °F

Boiling Point 264 - 265 °C / 507.2 - 509 °F

Flash Point 115-129 °C/ 239 - 264.2 °F (closed cup)
Autoignition Temperature 330°C /626 °F

Density 0.877 - 0.935 g/cm3 at 20 °C

Vapor Pressure 1.3 hPa at 84 °C; 27 hPa at 146 °C
Water Solubility Slightly soluble

Toxicological Data
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Test Result Species
Oral LD50 > 2,000 mg/kg Rat
Dermal LD50 2,200 mg/kg Rabbit

Workflow Diagram
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Safe Handling and Disposal Workflow for 2,4-Di-tert-butylphenol
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Caption: Workflow for safe handling and disposal of 2,4-Di-tert-butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-4-di-tert-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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